Cas no 1228898-24-5 (3-Bromo-2-(trifluoromethyl)benzonitrile)

3-Bromo-2-(trifluoromethyl)benzonitrile structure
1228898-24-5 structure
Product Name:3-Bromo-2-(trifluoromethyl)benzonitrile
CAS No:1228898-24-5
MF:C8H3BrF3N
MW:250.015331506729
MDL:MFCD16606444
CID:4579342
PubChem ID:67289807
Update Time:2024-11-04

3-Bromo-2-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-2-(trifluoromethyl)benzonitrile
    • Benzonitrile,3-bromo-2-(trifluoromethyl)-
    • PS-11478
    • 1228898-24-5
    • CS-0377856
    • SCHEMBL2134651
    • AKOS027440904
    • G89355
    • MFCD16606444
    • MDL: MFCD16606444
    • Inchi: 1S/C8H3BrF3N/c9-6-3-1-2-5(4-13)7(6)8(10,11)12/h1-3H
    • InChI Key: WQERJEKPDHRROX-UHFFFAOYSA-N
    • SMILES: C(#N)C1=CC=CC(Br)=C1C(F)(F)F

Computed Properties

  • Exact Mass: 248.94010g/mol
  • Monoisotopic Mass: 248.94010g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 23.8Ų

3-Bromo-2-(trifluoromethyl)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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1228898-24-5 97%
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abcr
AB531590-250 mg
3-Bromo-2-(trifluoromethyl)benzonitrile; .
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€129.00 2022-07-29
abcr
AB531590-1 g
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Apollo Scientific
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TRC
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